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Compound of Interest

5-chloro-3-phenyl-1H-pyrazole-4-
Compound Name:

carbaldehyde
CAS No.: 139157-42-9
Cat. No.: B11799830

Get Quote

\ J

Document Type: Technical Whitepaper / Dynamic SDS Framework Target Compound Class: 5-
Chloro-1-phenyl-1H-pyrazole-4-carbaldehyde and derivatives. Primary CAS Representative:
947-95-5 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde)

Part 1: Introduction & Structural Hazard Logic

As researchers, we often treat Safety Data Sheets (SDS) as administrative hurdles. However,
for Chlorophenylpyrazole Carbaldehydes, the SDS is a roadmap of chemical reactivity. This
molecule combines three distinct hazard-generating pharmacophores:

¢ The Aldehyde (-CHO): An electrophile prone to air oxidation and Schiff base formation
(protein sensitization).

+ The Chlorophenyl Ring: Increases lipophilicity (

), facilitating dermal absorption and aquatic persistence.
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e The Pyrazole Core: A bioactive scaffold (often COX-2 or kinase inhibitor precursors),
implying potential systemic toxicity beyond simple irritation.

This guide moves beyond generic warnings to explain why these hazards exist and how to
mitigate them experimentally.

Part 2: Hazard Identification (GHS Classification)[2]

The following classification is derived from Structure-Activity Relationships (SAR) and validated
data for representative analogs (e.g., CAS 947-95-5).

Core GHS Hazard Codes
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Hazard Class

Category

Code

Hazard
Statement

Mechanism |
Causality

Acute Toxicity

Oral 4

H302

Harmful if

swallowed.[1]

Bioactive
pyrazole core;
potential
interference with
metabolic

enzymes.

Skin Irritation

H315

Causes skin
irritation.[2][3][4]

Aldehyde
reactivity with
keratin/skin

proteins.

Eye Damage

1/2A

H318

Causes serious
eye damage.[2]

3]

High
electrophilicity of
the aldehyde;
acidic impurities
(carboxylic acids)

exacerbate this.

STOT - RE

H373

May cause
damage to

organs.

Specific to class:
Halogenated
pyrazoles are
often thyroid/liver
toxicants in long-

term exposure.

Aquatic

Chronic 3

H412

Harmful to
aquatic life.[2][3]

Chlorination
increases
stability and
bioconcentration

potential.

The "Hidden" Hazard: Autoxidation

These compounds are not static. Upon exposure to air, the formyl group oxidizes to the

corresponding carboxylic acid (e.g., 5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid).
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o Safety Implication: The impurity is more acidic (

) than the aldehyde, significantly altering the PPE requirements (acid gas cartridges may
become necessary).

Part 3: Handling, Storage, & Reactivity Protocols[4]

[6]
Self-Validating Purity Protocol

Never assume the safety profile matches the label if the bottle has been opened. Pre-Work
Check:

» Visual: Check for white crystals turning yellow/orange (indication of
oxidation/polymerization).

e TLC: Run in 30% EtOAc/Hexane. A baseline spot or trailing indicates carboxylic acid
formation.

o Action: If oxidized, recrystallize immediately. The acid byproduct can catalyze further
decomposition.

Storage Logic

o Atmosphere: Argon or Nitrogen blanket is mandatory.

o Temperature: 2—8°C. Cold storage slows the autoxidation rate

» Container: Amber glass. (Halogenated aromatics can undergo photolytic dehalogenation,
releasing radical species).

Reactivity & Incompatibility Visualization

The following diagram illustrates the chemical fate of the compound and the resulting safety
risks.
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Caption: Figure 1: Chemical fate pathways. Note that air exposure leads to corrosive acid
formation, while base contact risks exothermic disproportionation.

Part 4: Emergency Response & Spill Control
Decontamination Chemistry

Standard water washing is inefficient due to the lipophilicity of the chlorophenyl ring.

o Skin Contact: Use PEG-400 (Polyethylene Glycol) or a soap/water emulsion. The lipophilic
solvent helps solubilize the aromatic ring better than water alone.

o Eye Contact: Flush for 15 minutes. Critical: Do not use neutralizing agents; the aldehyde
may have already reacted with corneal proteins.

Spill Decision Workflow

Follow this logic to determine the cleanup method based on the physical state (Solid vs.
Solution).
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Spill Detected

Physical State?

Solid / Powder Solution (DCM/EtOAC)

1. Dampen with inert oil 1. Absorb (Vermiculite)
(Prevent Dust) 2. Do NOT use Paper
2. Scoop to HazWaste (Aldehyde + Cellulose risk)

Halogenated Waste Stream
(Do NOT Incinerate onsite)

Click to download full resolution via product page

Caption: Figure 2: Spill response logic. Note the prohibition of paper towels for liquid spills to
prevent cellulose-aldehyde hemiacetal formation (heat risk).

Part 5: Exposure Controls & PPE[4][8]
Glove Permeation Data (Inferred)

Generic latex is insufficient for halogenated aromatics.
o Recommended: Nitrile (0.11 mm) for splash contact.
o Critical: Laminate PE/EVAL (Silver Shield) for prolonged handling or solution preparation.

¢ Reasoning: Chlorinated aromatics can swell nitrile rubber over time, increasing permeation
rates.
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Engineering Controls

e Solid Handling: Weighing must occur inside a powder containment hood or a static-free
glove box. The "dust explosion” risk is non-zero for finely divided organic aldehydes.

e Solution Handling: Fume hood required. The vapor pressure is low, but the sensitization
potential via inhalation is high.

Part 6: Waste Disposal
Strict Segregation Required:
o Category: Halogenated Organic Waste.[4][5]

» Prohibition: Do not mix with strong oxidizers (Nitric acid/Peroxides). The aldehyde group acts
as a reducing agent, creating a potential fire hazard in the waste drum.

o Labeling: Must explicitly state "Contains Chlorinated Aromatics" to prevent improper
incineration (which could generate Dioxins/Furans if not handled at high temp).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chlorophenylpyrazole Carbaldehydes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b11799830/docs#technical-guide-safety-handling-of-
chlorophenylpyrazole-carbaldehydes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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